N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-5-nitro-1-benzothiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C16H14N4O3S2.ClH/c1-19-5-4-11-14(8-19)25-16(17-11)18-15(21)13-7-9-6-10(20(22)23)2-3-12(9)24-13;/h2-3,6-7H,4-5,8H2,1H3,(H,17,18,21);1H
• InChI Key: KRJGPBQESPSEBS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-].Cl
• Molecular Formula: C16H15ClN4O3S2
• Molecular Weight: 410.9 g/mol

Description

The compound is a derivative of 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine. This core structure is a bicyclic compound containing a thiazole ring fused with a pyridine ring, and it has been used as a building block in the synthesis of various bioactive compounds.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its name. It contains a 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine core, which is a bicyclic structure with a nitrogen and sulfur in the ring. The “N-(…)-5-nitrobenzo[b]thiophene-2-carboxamide” part indicates that a nitrobenzothiophene moiety is attached to the nitrogen of the thiazolopyridine ring via a carboxamide linkage.

Physical And Chemical Properties Analysis

Based on the structure, we can infer that the compound is likely to be solid at room temperature. Its exact melting point, boiling point, solubility, and other physical and chemical properties would need to be determined experimentally.

Scientific Research Applications

Synthesis of Diamide Derivatives

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Synthesis of Antithrombotics

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Chemical Research

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Pharmaceutical Research

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Future Directions

The potential applications of this compound would likely depend on its biological activity. Given the biological activities reported for related compounds, it could be of interest in medicinal chemistry or drug discovery research.